Acat-IN-10

• Molecular Formula: C35H56N4O5S
• Molecular Weight: 644.9 g/mol
• InChI: InChI=1S/C35H56N4O5S/c1-20(2)25-15-27(21(3)4)31(28(16-25)22(5)6)19-33(40)39-45(42,43)44-34-29(23(7)8)17-26(18-30(34)24(9)10)38-35(41)32(37)13-11-12-14-36/h15-18,20-24,32H,11-14,19,36-37H2,1-10H3,(H,38,41)(H,39,40)/t32-/m0/s1
• InChIKey: YHMOMXDJTCKUDW-YTTGMZPUSA-N

ACAT-IN-10 Baseline Identity

ACAT-IN-10 (CAS: 454203-40-8) is a small-molecule inhibitor of acyl-Coenzyme A:cholesterol acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT). It is identified as compound 197 in patent EP1236468A1 [1]. This compound is characterized as a sulfonylaminocarbonyl derivative that weakly inhibits NF-κB mediated transcription [1], distinguishing it from purely ACAT-targeted inhibitors. Its molecular formula is C35H56N4O5S, with a molecular weight of 644.91 g/mol .

ACAT inhibitor tool compound

Reported weak NF-κB transcription inhibition context

Supports cholesterol metabolism & NF-κB signaling research

Alternative salt form available (dihydrochloride)

• [1] Cornicelli, J. A., et al. Sulfonylaminocarbonyl derivatives for the treatment of nuclear factor-kappa B mediated diseases and disorders. EP1236468A1, 2002. View Source

ACAT-IN-10 Substitution Risks

The ACAT/SOAT inhibitor class is chemically diverse, with compounds exhibiting vastly different selectivity profiles for the SOAT1 and SOAT2 isozymes, as well as variable off-target effects on pathways like NF-κB [1]. While well-studied inhibitors such as Avasimibe, Pactimibe, and K-604 are characterized primarily by their potency on ACAT1/2, ACAT-IN-10 is uniquely identified in its source patent as a weak inhibitor of NF-κB mediated transcription . This dual-profile—ACAT inhibition coupled with a defined, albeit weak, NF-κB modulatory effect—means substituting ACAT-IN-10 with a more potent, isozyme-selective ACAT inhibitor would result in a functionally distinct experimental outcome, particularly in models where both cholesterol metabolism and inflammatory signaling intersect. Therefore, generic substitution fails due to fundamentally different biological activity fingerprints.

ACAT-IN-10 shows weak NF-κB modulation profile

Other ACAT inhibitors (TMP-153, Avasimibe, ACAT-IN-2/6) exhibit higher NF-κB inhibition; graded vs. full suppression may not transfer without validation

ACAT-IN-10 appears to have a cleaner CYP off-target profile

Avasimibe inhibits CYP2C9, CYP1A2, CYP2C19; substituting ACAT-IN-10 into assays requiring CYP-mediated metabolic context may introduce confounding off-target effects

Within patent EP1236468A1, ACAT-IN-10 is explicitly labeled weak

ACAT-IN-2 and ACAT-IN-6 are described as strong NF-κB inhibitors; intra-class substitution is not supported without direct comparative data

• [1] Ohshiro, T., & Tomoda, H. Acyl-CoA:cholesterol acyltransferases (ACATs/SOATs): Enzymes with multiple sterols as substrates and as activators. The Journal of Steroid Biochemistry and Molecular Biology, 2015, 151, 102-107. View Source

ACAT-IN-10 Potency, Purity, and Solubility

NF-κB Inhibitory Activity

ACAT-IN-10 is explicitly characterized as a weak inhibitor of NF-κB mediated transcription, a property derived from its identification in patent EP1236468A1 [1]. In direct contrast, another compound from the same patent series, ACAT-IN-6 (example 200), is described as potently inhibiting NF-κB mediated transcription [1]. This intra-patent comparison establishes that the NF-κB inhibitory effect is not a class-wide feature but rather a compound-specific characteristic, with ACAT-IN-10 occupying the lower end of the activity spectrum.

NF-κB inhibition

Data to verify

ACAT-IN-10: Weak inhibition

ACAT-IN-2/6: Potent inhibition

Supports graded NF-κB signaling studies

Qualitative difference only; no numerical data available

Evidence Dimension	Inhibition of NF-κB mediated transcription
Target Compound Data	Weak inhibition
Comparator Or Baseline	ACAT-IN-6 (potent inhibition)
Quantified Difference	Qualitative difference (weak vs. potent) based on patent description; no numerical IC50 values provided in the abstracted source.
Conditions	NF-κB mediated transcription assay (exact system not specified in patent abstract)

Why This Matters

This defines ACAT-IN-10 as a tool for studying mild NF-κB modulation in the context of ACAT inhibition, as opposed to the strong suppression exhibited by ACAT-IN-6.

• [1] Cornicelli, J. A., et al. Sulfonylaminocarbonyl derivatives for the treatment of nuclear factor-kappa B mediated diseases and disorders. EP1236468A1, 2002. View Source

Commercial Purity

ACAT-IN-10 belongs to the sulfonylaminocarbonyl derivative class as disclosed in EP1236468A1 . This chemotype is structurally distinct from other major ACAT inhibitor classes, such as the diphenylimidazolidinethiones (e.g., Eflucimibe) or the sulfonamides (e.g., Avasimibe) [1]. The presence of a sulfamate group linked to a highly substituted phenyl core (C35H56N4O5S) provides a unique molecular scaffold. This differentiation is critical for research applications where the chemical backbone influences off-target binding profiles and physicochemical properties beyond the primary target engagement.

Commercial purity

Supplier specification

98%

Matches ACAT-IN-2 purity; supports reproducible in vitro use

HPLC or equivalent vendor verification

Evidence Dimension	Chemical structure class
Target Compound Data	Sulfonylaminocarbonyl derivative (CAS 454203-40-8)
Comparator Or Baseline	Avasimibe (sulfonamide), Eflucimibe (diphenylimidazolidinethione), Pactimibe (indoline derivative)
Quantified Difference	Distinct core scaffolds with no structural overlap; molecular weight of ACAT-IN-10 is 644.91 g/mol versus Avasimibe (501.1 g/mol), Eflucimibe (513.5 g/mol), and Pactimibe (489.0 g/mol).
Conditions	Structural analysis based on chemical formulas and patent classification

Why This Matters

The unique sulfonylaminocarbonyl scaffold of ACAT-IN-10 offers a chemically differentiated tool for probing ACAT biology, potentially engaging different binding conformations or exhibiting unique off-target effects compared to more clinically advanced chemotypes.

• [1] Rudel, L. L., Lee, R. G., & Parini, P. ACAT2 is a target for treatment of coronary heart disease associated with hypercholesterolemia. Arteriosclerosis, Thrombosis, and Vascular Biology, 2005, 25(6), 1112-1118. View Source

LogP and Solubility

The calculated LogP of ACAT-IN-10 is 6.6 , indicating significantly higher lipophilicity compared to other widely used ACAT inhibitors. For example, Avasimibe has a reported LogP of approximately 5.4, and Pactimibe around 5.2 . This 1-1.5 log unit difference suggests ACAT-IN-10 will exhibit substantially lower aqueous solubility and higher non-specific binding to plastic and lipids in vitro [1]. Researchers selecting ACAT-IN-10 for cellular assays must account for this property, as it may require different formulation strategies and can influence apparent potency in cell-based systems.

Lipophilicity & solubility

Reported

LogP 6.6 | DMSO 20 mg/mL

Intermediate hydrophobicity; may influence solvent selection and permeability

Calculated LogP; solubility from vendor data

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 6.6 (calculated)
Comparator Or Baseline	Avasimibe (LogP ≈ 5.4), Pactimibe (LogP ≈ 5.2)
Quantified Difference	ACAT-IN-10 LogP is >1 unit higher, indicating >10-fold higher partition coefficient between octanol and water.
Conditions	Calculated LogP values from vendor databases and literature; direct experimental LogP for ACAT-IN-10 is not available.

Why This Matters

This pronounced lipophilicity necessitates careful experimental planning, including the use of carrier proteins or low-binding plates, to avoid artifacts in cellular assays and to ensure accurate determination of biological activity. It is a key differentiator for procurement decisions when designing sensitive biochemical or cell-based screens.

• [1] Di, L., & Kerns, E. H. (2015). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. View Source

ACAT-IN-10 Potency in ACAT Inhibition Relative to Potent Clinical Candidates

While precise IC50 values for ACAT-IN-10 against isolated ACAT1 or ACAT2 enzymes are not disclosed in the available public domain, its source patent EP1236468A1 classifies it as an ACAT inhibitor [1]. It is essential to contextualize ACAT-IN-10 against well-characterized inhibitors. Avasimibe exhibits IC50 values of 24 µM and 9.2 µM for ACAT1 and ACAT2, respectively , while K-604 dihydrochloride shows a potent and selective inhibition of ACAT-1 with an IC50 of 0.45 µM . The characterization of ACAT-IN-10's NF-κB inhibition as "weak" [1] may imply a similar potency profile for its primary target, though this is an inference. The absence of a published, potent ACAT IC50 for ACAT-IN-10 suggests it is less potent than clinical leads like K-604 and is more appropriately utilized as a chemical probe for pathway interrogation rather than a high-potency tool for enzyme inhibition.

Evidence Dimension	ACAT Isozyme Inhibition Potency
Target Compound Data	No quantitative IC50 data available for ACAT1/2; described as an ACAT inhibitor.
Comparator Or Baseline	Avasimibe (ACAT1 IC50=24 µM; ACAT2 IC50=9.2 µM), K-604 dihydrochloride (ACAT-1 IC50=0.45 µM)
Quantified Difference	Comparative data cannot be calculated due to missing target potency; however, the "weak" NF-κB inhibition descriptor for ACAT-IN-10 contrasts with the sub-micromolar potency of K-604.
Conditions	Enzymatic assays for ACAT1 and ACAT2 (specific protocols vary by study)

Why This Matters

Researchers requiring potent, isozyme-selective ACAT inhibition should prioritize compounds like K-604. In contrast, ACAT-IN-10 is procured for its unique dual-activity (ACAT + weak NF-κB) and structural novelty, not for its potency as a primary ACAT inhibitor.

• [1] Cornicelli, J. A., et al. Sulfonylaminocarbonyl derivatives for the treatment of nuclear factor-kappa B mediated diseases and disorders. EP1236468A1, 2002. View Source

ACAT-IN-10 Application Scenarios

Dose-Response NF-κB Inhibition

ACAT-IN-10 is uniquely suited for dissecting the intersection of lipid metabolism and inflammatory pathways. Unlike potent, isozyme-selective ACAT inhibitors, ACAT-IN-10 provides a dual-action tool. By using this compound in macrophage or hepatic cell lines, researchers can study how simultaneous, albeit weak, inhibition of ACAT and NF-κB transcription affects foam cell formation, cytokine production, or atherosclerosis-related gene expression. This scenario leverages the distinct activity profile identified in EP1236468A1 [1], where a comparator compound (ACAT-IN-6) showed potent NF-κB inhibition, establishing the spectrum of activity within this chemotype.

Sterol Metabolism and Off-Target CYP450

Given its defined "weak" inhibitory activity on NF-κB mediated transcription [1], ACAT-IN-10 can serve as a reference standard or negative control when screening for more potent dual ACAT/NF-κB inhibitors. In a high-throughput screening campaign using an NF-κB reporter gene assay, ACAT-IN-10 would establish the baseline for low-level pathway modulation, allowing researchers to confidently identify hits with stronger dual activity, such as those akin to ACAT-IN-6. Its use ensures that assay windows are appropriately calibrated for the nuanced activity expected from this chemical series.

SAR Studies on Sulfonylaminocarbonyl Derivatives

ACAT-IN-10, as a specific exemplified compound (example 197) from a key ACAT inhibitor patent [1], is an essential comparator for medicinal chemistry teams exploring structure-activity relationships (SAR) around the sulfonylaminocarbonyl core. By benchmarking new analogs against ACAT-IN-10's known physicochemical properties (e.g., high LogP of 6.6 ) and biological profile (weak NF-κB inhibition [1]), chemists can determine if structural modifications improve potency, reduce lipophilicity, or alter pathway selectivity. This scenario is critical for lead optimization programs aiming to improve upon the original patent series.

Probing the Role of Mild NF-κB Suppression in Cholesterol-Loaded Cells

In pathophysiological conditions like atherosclerosis, chronic, low-grade inflammation driven by NF-κB is a key driver of disease progression. ACAT-IN-10's ability to weakly inhibit NF-κB transcription [1] provides a pharmacological tool to mimic a mild anti-inflammatory intervention. Researchers can use ACAT-IN-10 in models of cholesterol-loaded macrophages to assess whether dampening, but not abolishing, NF-κB activity is sufficient to modulate cellular cholesterol efflux or inflammatory cytokine secretion, offering insights distinct from experiments using potent, complete NF-κB inhibitors.

Application

Selection Property

Validation Focus

NF-κB dose-response studies

Weak, titratable NF-κB modulation

Threshold for NF-κB activation in inflammatory models

ACAT target engagement with minimal CYP interference

Reduced CYP inhibition profile relative to Avasimibe

Cell-based assays requiring low CYP-mediated metabolic interference

Sulfonylaminocarbonyl SAR exploration

Distinct substitution pattern and lipophilicity range

Optimize potency/lipophilicity without altering core structure

• [1] Cornicelli, J. A., et al. Sulfonylaminocarbonyl derivatives for the treatment of nuclear factor-kappa B mediated diseases and disorders. EP1236468A1, 2002. View Source